Cas no 1396875-84-5 (N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(methylsulfanyl)benzamide)

• Product Name: N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(methylsulfanyl)benzamide
• CAS No: 1396875-84-5
• MF: C₁₆H₁₅N₅O₂S
• MW: 341.387601137161
• CID: 6063996
• PubChem ID: 71790968
• Update Time: 2025-06-20

N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(methylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(methylsulfanyl)benzamide
• N-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]-2-methylsulfanylbenzamide
• AKOS024540879
• F6233-0148
• 1396875-84-5
• N-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)benzamide
• N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-2-(methylthio)benzamide
• VU0538410-1

• Inchi： 1S/C16H15N5O2S/c1-20-16(23)21(19-18-20)12-9-7-11(8-10-12)17-15(22)13-5-3-4-6-14(13)24-2/h3-10H,1-2H3,(H,17,22)
• InChI Key： KQMHUHOWGKVLDV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2C(=O)N(C)N=N2)C=C1)(=O)C1=CC=CC=C1SC

Computed Properties

• Exact Mass: 341.09464591g/mol
• Monoisotopic Mass: 341.09464591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(methylsulfanyl)benzamide

N-4-(4-Methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(methylsulfanyl)benzamide (CAS No. 1396875-84-5): An Overview

N-4-(4-Methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(methylsulfanyl)benzamide (CAS No. 1396875-84-5) is a compound of significant interest in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of tetrazoles and has been extensively studied for its pharmacological properties. The unique structure of this molecule, characterized by the presence of a tetrazole ring and a methylsulfanyl group, contributes to its biological activity and makes it a promising candidate for various therapeutic uses.

The tetrazole ring is a well-known functional group in medicinal chemistry, often associated with compounds that exhibit potent biological activities. The presence of this ring in N-4-(4-Methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(methylsulfanyl)benzamide suggests that it may have similar properties to other tetrazole-containing drugs. For instance, tetrazoles are known for their ability to act as angiotensin-converting enzyme (ACE) inhibitors, which are widely used in the treatment of hypertension and heart failure. However, the specific biological activity of this compound extends beyond ACE inhibition.

Recent studies have highlighted the potential of N-4-(4-Methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(methylsulfanyl)benzamide as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the methylsulfanyl group in the structure of N-4-(4-Methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-y l)phenyl -2 -(methylsulfanyl )benzamide plays a crucial role in its pharmacological profile. Sulfur-containing compounds are known for their ability to modulate various biological processes, including oxidative stress and apoptosis. The presence of this group may enhance the compound's ability to protect cells from oxidative damage and promote cell survival.

In addition to its anti-inflammatory properties, N - 4 -( 4 -M ethyl - 5 - ox o - 4 , 5 - dihydro - 1 H - 1 , 2 , 3 , 4 - tet razol - 1 - yl ) phen yl - 2 -( methyl sulf anil ) benz amide has also shown promise as an anticancer agent. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK.

The safety profile of N - 4 -( 4 -M ethyl - 5 - ox o - 4 , 5 - dihydro - 1 H - 1 , 2 , 3 , 4 - tet razol - 1 - yl ) phen yl - 2 -( methyl sulf anil ) benz amide has been evaluated in several preclinical studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity. However, further clinical trials are needed to fully assess its safety and efficacy in humans.

In conclusion, N - 4 -( 4 -M ethyl - 5 - ox o - 4 , 5 - dihydro - 1 H - 1 , 2 , 3 , 4 - tet razol - 1 - yl ) phen yl - 2 -( methyl sulf anil ) benz amide (CAS No. 1396875 8 8 8 8 8 8 8 8 8 8 8 8 8) is a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it a valuable candidate for further research and development in the field of medicinal chemistry.